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Chemical Structure and Basic Properties

The core distinction lies in the substitution pattern on the y-pyrone ring, which dictates their chemical

behavior.
Property Meconic Acid Chelidonic Acid
IUPAC Name 3-Hydroxy-4-oxo-4H-pyran-2,6-dicarboxylic 4-Oxo0-4H-pyran-2,6-dicarboxylic
acid [1] acid [2]
Molecular C7H407 [1] [3] C7H40s6 [2]
Formula

Core Structure

Substituents

Molecular Mass

Melting Point

y-pyrone ring [1]

2-carboxylic acid, 6-carboxylic acid, 3-
hydroxy group [1]

200.102 g/mol [1]

Information not available in search results

y-pyrone ring [4]

2-carboxylic acid, 6-carboxylic
acid [4]

184.103 g/mol [2]

257 °C (decomposes) [2]
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The following diagram summarizes the key structural differences and their implications for metal chelation.

Meconic Acid
Structural Comparison and 3-Hydroxy-4-oxo0-4H-pyran-
Chelation Properties 2,6-dicarboxylic Acid

Chelidonic Acid
Presence of a phenolic Three potential coordination sites: 4-Oxo0-4H-pyran-
hydroxyl group at C3 two carboxylates and one keto group 2,6-dicarboxylic Acid
Key Structural Difference Similar C6ordination Potential
No hydroxyl group Three potential coordination sites:
at C3 two carboxylates and one keto group

Click to download full resolution via product page

Physicochemical and Biological Activity Comparison

The structural differences lead to variations in their dissociation constants, metal-binding behavior, and

observed biological effects.

Parameter Meconic Acid Chelidonic Acid
pKa Values Dedicated values not available in search Dedicated values not available
results (study exists [5] [6]) in search results (study exists
[51 [6])
Fe3* Complexation Information not available in search results  Yes; forms 1:3 (ligand:metal)

complex at physiological pH [7]
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Parameter
Reported
Neuroprotective

Effect

Reported Anti-
inflammatory Effect

Antioxidant Activity

Meconic Acid

Yes; protects cerebellar neurons in
glutamate toxicity and oxygen-glucose
deprivation models [7]

Information not available in search results

Yes; demonstrated high calculated and
experimental antioxidant potential [7]

Chelidonic Acid
Information not available in

search results

Yes; has a pronounced anti-
inflammatory effect [7]

Yes; possesses antioxidant
properties [4]

Experimental Protocols for Key Assays

For researchers aiming to replicate or build upon these findings, here are summaries of key experimental

methodologies.

Protocol for Neuroprotective Activity (In Vitro)

This protocol is based on experiments demonstrating the neuroprotective effect of meconic acid [7].

¢ Primary Cell Culture Preparation: Obtain a primary neuro-glial culture from the cerebellum of 7-8-
day-old Wistar rats via mechanical dissociation.

¢ Ischemia Model Induction:
o Glutamate Toxicity Model: Expose the cultured cerebellar neurons to glutamate to induce
excitotoxic stress.

o Oxygen-Glucose Deprivation (OGD) Model: Place the culture in a deoxygenated, glucose-

free medium to simulate ischemic conditions.

e Treatment: Apply meconic acid to the culture medium during or after the induction of ischemia.
e Outcome Measurement:
o Calcium Imaging: Measure the level of intracellular calcium using fluorescent calcium

indicators (e.g., Fura-2).

o Mitochondrial Membrane Potential: Use fluorescent dyes (e.g., JC-1 or TMRM) to assess the

restoration of the mitochondrial membrane potential.
o Cell Viability: Perform a viability assay (e.g., MTT or Live/Dead assay) to quantify the
percentage of living cells after OGD.
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The experimental workflow for this protocol is as follows:

Primary Cerebellar Neuro-glial Culture
(Wistar Rats)

Ischemia Models

[Induce Ischemia Models)

Sa
- Oxygen-Glucose Apply Test Compound

(Glutamate TOXICH}D [Deprivation (OGDD ( (Meconic Acid)

Key Outcome Measur¢s

A4
[Measure Outcomes]

Intracellular Mitochondrial Cell Viability Analvze Neuroprotective Effect
Calcium Level Membrane Potential Assay y P

Click to download full resolution via product page

Protocol for Metal Chelation Study

This method describes how the chelation of Fe3* by meconic acid was characterized [7], a method also

applicable to chelidonic acid.

e Solution Preparation: Prepare aqueous solutions of meconic acid and an iron salt (e.g., FeCls).
e Job's Method (Method of Continuous Variation):
o Prepare a series of solutions where the total molar concentration of meconic acid and Fe3* is
kept constant, but their mole fractions are varied (from O to 1).
o Use a technique like UV-Vis spectroscopy or spectrophotometry to monitor a property that
changes upon complex formation (e.g., absorbance at a specific wavelength) for each solution.
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o Data Analysis: Plot the measured property against the mole fraction of meconic acid. The mole
fraction at the maximum of the plot indicates the stoichiometric ratio (e.g., 1:3) of the formed complex
in solution.

Key Insights for Research and Development

¢ Coordination Chemistry: Both acids are excellent ligands for synthesizing metal complexes. Their
multiple binding sites allow for the creation of diverse coordination polymers and complexes, as seen
with chelidonic acid and Zn2* or Co?* [5] [4]. The specific structure of the resulting complex (e.g.,
linkage isomers) can depend on the metal ion and synthesis conditions [5].

e Theoretical Modeling: Density Functional Theory (DFT) calculations, particularly at the B3LYP level
with large basis sets (e.g., aug-cc-pVXZ), are highly effective for predicting and verifying the
molecular structure, aromaticity, and hydrogen-bonding patterns of these molecules, as demonstrated
for chelidonic acid [4]. This is invaluable for rational drug design.

e Synergistic Effects: Research into related y-pyrone acids shows potential for synergistic effects in
metal complexes. For example, a lithium complex of comenic acid (a structural analog) showed
enhanced neuroprotective and antioxidant effects compared to the ligand or metal ion alone [8],
suggesting a promising avenue for developing meconic or chelidonic acid-based metal-drugs.

Knowledge Gaps and Future Research Directions

While the existing data is promising, several knowledge gaps need to be addressed:

¢ Direct Comparative Studies: A side-by-side comparison of the neuroprotective, antioxidant, and
anti-inflammatory efficacy of both acids under identical experimental conditions is lacking.

¢ Detailed Pharmacokinetics: Absorption, distribution, metabolism, and excretion (ADME) profiles for
both compounds are not well-defined.

¢ In Vivo Validation: The compelling in vitro neuroprotective data for meconic acid requires validation
in animal models of stroke or neurodegenerative diseases [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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